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Compound of Interest

Compound Name: m-PEG9-azide

Cat. No.: B11825631

This guide provides a comprehensive overview of methoxy-poly(ethylene glycol)-azide with
nine repeating ethylene glycol units (m-PEG9-azide), a versatile heterobifunctional linker
critical in bioconjugation, drug delivery, and the development of advanced therapeutics such as
antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACS).

Core Properties and Structure

m-PEG9-azide is a hydrophilic molecule featuring a terminal methoxy group and an azide
functional group. The PEG chain enhances solubility and biocompatibility, while the azide group
enables highly specific and efficient conjugation through "click chemistry” reactions.

The fundamental chemical and physical properties of m-PEG9-azide are summarized in the

table below.

Property Value

Molecular Formula C19H39N309

Molecular Weight 453.53 g/mol [1][2]

CAS Number 1354521-95-1[1][2]

SMILES COCCOCCOCCOCCOCCOCCOCCOCCOCCN
=[N+]=[N-][1]

Purity > 96%
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Chemical Structure

The structure of m-PEG9-azide consists of a methoxy-terminated polyethylene glycol chain
with nine ethylene oxide units, capped with an azide group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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